4-{[(4-bromophenoxy)acetyl]amino}benzamide

• IUPAC Name: 4-[[2-(4-bromophenoxy)acetyl]amino]benzamide
• InChI: InChI=1S/C15H13BrN2O3/c16-11-3-7-13(8-4-11)21-9-14(19)18-12-5-1-10(2-6-12)15(17)20/h1-8H,9H2,(H2,17,20)(H,18,19)
• InChI Key: JUSNOKNLHBKTAS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)N)NC(=O)COC2=CC=C(C=C2)Br
• Molecular Formula: C15H13BrN2O3
• Molecular Weight: 349.18 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step chemical processes, including nucleophilic substitution reactions, amidation, and characterization techniques such as mass spectrometry and X-ray diffraction. Saeed et al. (2010) described the synthesis and spectroscopic characterization of a similar compound, N-{[(4-bromophenyl)amino]carbonothioyl}benzamide, highlighting the steps involved in its preparation and structural elucidation (Saeed, Rashid, Bhatti, & Jones, 2010).

Molecular Structure Analysis

The molecular structure is analyzed using X-ray diffraction and spectroscopic methods. The crystal structure, as determined by single-crystal X-ray diffraction, provides insights into the spatial arrangement of atoms and intramolecular interactions, such as hydrogen bonding patterns. For instance, the related compound synthesized by Saeed et al. (2010) crystallizes in the monoclinic space group P21/n, demonstrating significant structural details important for understanding molecular interactions (Saeed et al., 2010).